2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-N-[(pyridin-2-yl)methyl]acetamide

• IUPAC Name: 2-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H15FN4OS/c18-12-4-6-13(7-5-12)21-17-22-15(11-24-17)9-16(23)20-10-14-3-1-2-8-19-14/h1-8,11H,9-10H2,(H,20,23)(H,21,22)
• InChI Key: JYVBRFHXYAYLFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)CC2=CSC(=N2)NC3=CC=C(C=C3)F
• Molecular Formula: C17H15FN4OS
• Molecular Weight: 342.4 g/mol
• CAS No.: 1040651-90-8

Description

This compound is a complex organic molecule that contains several functional groups, including a thiazole ring, a pyridine ring, an acetamide group, and a fluorophenyl group. These functional groups suggest that this compound could have a variety of chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the thiazole ring could be formed through a condensation reaction involving a thiol and a nitrile. The fluorophenyl group could be introduced through a nucleophilic aromatic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole and pyridine rings would add rigidity to the structure, while the acetamide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the thiazole ring is aromatic and relatively stable, but can be reactive towards electrophiles. The fluorophenyl group could enhance the compound’s reactivity through its electron-withdrawing effect.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar acetamide group and the aromatic rings could affect its solubility, while the fluorine atom could influence its acidity and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, if it were a drug, it might interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. These properties are typically determined through laboratory testing.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications. For example, it could be studied for its potential use as a pharmaceutical, given the biological activity of many thiazole and pyridine derivatives.